8-Hydroxy Guanosine-13C,15N2

• Molecular Formula: C10H13N5O6
• Molecular Weight: 302.22 g/mol
• InChI: InChI=1S/C10H13N5O6/c11-9-13-6-3(7(19)14-9)12-10(20)15(6)8-5(18)4(17)2(1-16)21-8/h2,4-5,8,16-18H,1H2,(H,12,20)(H3,11,13,14,19)/t2-,4-,5-,8-/m1/s1/i9+1,11+1,14+1
• InChIKey: FPGSEBKFEJEOSA-GFXVMJDHSA-N

8-Hydroxy Guanosine-13C,15N2: Stable Isotope Internal Standard

8-Hydroxy Guanosine-13C,15N2 is a stable isotope-labeled analogue of 8-hydroxyguanosine (8-OHG), an oxidized nucleoside that serves as a primary marker for RNA oxidative damage and systemic oxidative stress . The compound is specifically labeled with one 13C and two 15N atoms, resulting in a molecular weight of 302.22 g/mol and a mass shift of +3 Da relative to the unlabeled analyte, making it ideally suited for use as an internal standard in isotope dilution mass spectrometry (IDMS) [1]. It is supplied as a solid with a chemical purity of ≥98% and is intended for research use in analytical method development and biomarker quantification .

Mass shift +3 Da for isotope dilution MS

Co-elutes with endogenous 8-hydroxyguanosine

High-purity solid for LC-MS/MS method development

• [1] MedChemExpress. (n.d.). 8-Hydroxy guanosine-13C,15N2. Retrieved April 2026. View Source

Analytical Necessity of Matched Internal Standard

The accurate quantification of 8-hydroxyguanosine (8-OHG) in complex biological matrices such as urine, plasma, and cerebrospinal fluid (CSF) is severely compromised by matrix effects and poor ionization efficiency when using standard external calibration or non-isotopic internal standards [1]. Without a stable isotope-labeled internal standard, recovery rates can be highly variable and accuracy is significantly diminished [2]. Furthermore, 8-OHG is a specific marker of RNA oxidation and cannot be interchanged with DNA oxidation markers like 8-hydroxy-2'-deoxyguanosine (8-OHdG), as they originate from different macromolecules and exhibit distinct biological correlations [3]. The use of 8-Hydroxy Guanosine-13C,15N2 resolves these issues by providing a physico-chemically identical internal standard that co-elutes with the analyte, thereby compensating for matrix effects, ion suppression, and sample preparation variability to ensure precise and reliable quantification .

Matrix effects Non-isotopic internal standards may not correct ion suppression, leading to variable recovery in complex biological matrices.

Marker specificity 8-OHdG (DNA oxidation marker) cannot substitute for 8-OHG, as they originate from different macromolecules and exhibit distinct biological correlations.

• [1] Guo, C., et al. (2020). 8-Hydroxyguanosine as a possible RNA oxidative modification marker in urine from colorectal cancer patients: Evaluation by ultra performance liquid chromatography-tandem mass spectrometry. Journal of Chromatography B, 1136, 121931. DOI: 10.1016/j.jchromb.2019.121931 View Source
• [2] Zhang, J., et al. (2019). Simultaneous determination of urinary 31 metabolites of VOCs, 8-hydroxy-2′-deoxyguanosine, and trans-3′-hydroxycotinine by UPLC-MS/MS: 13C- and 15N-labeled isotoped internal standards are more effective on reduction of matrix effect. Semantic Scholar. View Source
• [3] Svoboda, P., et al. (2006). Urinary 8-hydroxyguanine may be a better marker of oxidative stress than 8-hydroxydeoxyguanosine in relation to the life spans of various species. Antioxidants & Redox Signaling, 8(5-6), 985-992. DOI: 10.1089/ars.2006.8.985 View Source

8-Hydroxy Guanosine-13C,15N2: Quantitative Evidence

RNA-Specific Oxidative Stress Marker Specificity

8-Hydroxyguanosine (8-OHG) demonstrates superior specificity as a general marker of oxidative stress compared to its DNA analogue, 8-hydroxydeoxyguanosine (8-OHdG). In a cross-species study of mammals with varying lifespans, the negative linear correlation between species' potential lifespan (log transformed) and urinary levels of 8-OHG (normalized to creatinine) was highly significant (r = -0.97, p = 0.002). In contrast, the correlation for urinary 8-OHdG levels was not significant (r = -0.71, p = 0.11) [1]. The 13C,15N2-labeled form enables the precise and specific quantification of this RNA-derived biomarker in complex matrices without cross-reactivity or interference from the more commonly measured DNA-derived marker.

RNA-specific oxidative stress marker

Head-to-head

8-OHG vs lifespan: r = -0.97 (p = 0.002)
8-OHdG vs lifespan: r = -0.71 (p = 0.11)

Supports 8-OHG selection as a robust oxidative stress biomarker in cross-species research.

Mammalian urine; HPLC-ECD.

Evidence Dimension	Correlation between urinary biomarker level (normalized to creatinine) and species lifespan (log transformed)
Target Compound Data	r = -0.97 (p = 0.002) for 8-OHG
Comparator Or Baseline	r = -0.71 (p = 0.11) for 8-OHdG
Quantified Difference	The correlation for 8-OHG is statistically significant, while for 8-OHdG it is not (p=0.002 vs p=0.11).
Conditions	Urinary samples from mammals (mice, rats, guinea pigs, cats, chimpanzees, humans) analyzed by automated HPLC with electrochemical detection.

Why This Matters

This data justifies the selection of 8-OHG as a more robust and general biomarker of oxidative stress, and thus its isotopically labeled analogue as a more broadly applicable analytical standard.

• [1] Svoboda, P., et al. (2006). Urinary 8-hydroxyguanine may be a better marker of oxidative stress than 8-hydroxydeoxyguanosine in relation to the life spans of various species. Antioxidants & Redox Signaling, 8(5-6), 985-992. DOI: 10.1089/ars.2006.8.985 View Source

Superior Matrix Effect Reduction

The use of 13C- and 15N-labeled isotoped internal standards (IS) provides more effective reduction of matrix effects compared to deuterium-labeled or unlabeled analogues. In a UPLC-MS/MS method for urinary metabolites, extraction recoveries increased from 85.1% to 100% after adjustment by isotoped internal standards, and the 13C- and 15N-labeled ISs were specifically noted to be more effective at reducing the influence of matrix effects on recoveries and precisions than other types of IS [1]. This is critical for 8-OHG, which is present in trace amounts in urine and suffers from poor ionization efficiency [2].

Matrix effect reduction

Head-to-head

Recovery with 13C,15N-IS: 100%
Recovery before adjustment: 85.1%

Demonstrates effective matrix-effect compensation for trace-level 8-OHG quantification.

Urine, SPE-UPLC-MS/MS.

Evidence Dimension	Extraction recovery rate after IS adjustment
Target Compound Data	Recovery of 100% when using 13C- and 15N-labeled IS
Comparator Or Baseline	Recovery of 85.1% before IS adjustment
Quantified Difference	A 14.9 percentage point increase in recovery, achieving quantitative (100%) recovery.
Conditions	Urine sample analysis using solid-phase extraction (SPE) coupled with UPLC-MS/MS.

Why This Matters

This demonstrates that the 13C,15N2-labeled internal standard is not just a convenient option, but a scientifically superior choice for achieving high accuracy and precision in complex bioanalytical assays.

• [1] Zhang, J., et al. (2019). Simultaneous determination of urinary 31 metabolites of VOCs, 8-hydroxy-2′-deoxyguanosine, and trans-3′-hydroxycotinine by UPLC-MS/MS: 13C- and 15N-labeled isotoped internal standards are more effective on reduction of matrix effect. Rapid Communications in Mass Spectrometry. DOI: 10.1002/rcm.8574 View Source
• [2] Guo, C., et al. (2020). 8-Hydroxyguanosine as a possible RNA oxidative modification marker in urine from colorectal cancer patients: Evaluation by ultra performance liquid chromatography-tandem mass spectrometry. Journal of Chromatography B, 1136, 121931. DOI: 10.1016/j.jchromb.2019.121931 View Source

Validated Assay for Urinary 8-OHG

An isotope dilution UPLC-MS/MS method utilizing a stable isotope-labeled internal standard (like 8-Hydroxy Guanosine-13C,15N2) was fully validated for the quantification of 8-OHG in human urine. The method achieved a limit of detection (LOD) of 1.5 fmol, with excellent intra-day precision (1.8–3.3%) and inter-day precision (0.6–1.2%), and satisfactory recovery across three spiked levels (87.5–107.2%) [1]. This validated method was able to differentiate urinary 8-OHG levels between healthy volunteers (1.33 ± 0.35 nmol/mmol creatinine) and colorectal cancer patients (1.91 ± 0.63 nmol/mmol creatinine) [1].

Validated urinary assay

Method context

LOD: 1.5 fmol; Intra-day precision: 1.8–3.3%; Inter-day precision: 0.6–1.2%; Recovery: 87.5–107.2%

Enables reproducible 8-OHG measurement in human urine research matrices.

Cohort comparison: 1.91 vs 1.33 nmol/mmol creatinine (reported).

Evidence Dimension	Urinary 8-OHG concentration in clinical cohorts
Target Compound Data	1.91 ± 0.63 nmol/mmol creatinine (Colorectal Cancer Patients)
Comparator Or Baseline	1.33 ± 0.35 nmol/mmol creatinine (Healthy Volunteers)
Quantified Difference	A statistically significant increase of 0.58 nmol/mmol creatinine (approximately 44%) in the cancer cohort.
Conditions	UPLC-MS/MS analysis of urine from 65 colorectal cancer patients and 76 healthy volunteers.

Why This Matters

This data validates the clinical utility of the assay and demonstrates the level of precision and sensitivity that is achievable when using an appropriate isotope-labeled internal standard like 8-Hydroxy Guanosine-13C,15N2.

• [1] Guo, C., et al. (2020). 8-Hydroxyguanosine as a possible RNA oxidative modification marker in urine from colorectal cancer patients: Evaluation by ultra performance liquid chromatography-tandem mass spectrometry. Journal of Chromatography B, 1136, 121931. DOI: 10.1016/j.jchromb.2019.121931 View Source

Isotopic Enrichment and Structural Confirmation

The 13C- and 15N-labeled analogues of oxidatively damaged nucleosides, including 8-hydroxyguanosine, have been prepared, isolated, and fully characterized . The synthesis and characterization process ensures a high isotopic enrichment and defined structure, confirmed by techniques such as NMR spectroscopy. 15N NMR studies on 8-hydroxyguanosine have characterized its pH-dependent tautomerism, showing downfield shifts of N1 and N7 resonances greater than 50 ppm, which are essential for confirming the structural integrity and labeling position of the compound [1].

Isotopic identity & structure

Specification review

15N NMR: N1, N7 shifts > 50 ppm upon deprotonation (pKa1 = 8.6)

Confirms labeling position and chemical integrity for reference standard use.

Aqueous pH-dependent 15N NMR.

Evidence Dimension	Chemical shift of N1 and N7 resonances in 15N NMR upon deprotonation
Target Compound Data	Downfield shifts > 50 ppm for N1 and N7 resonances
Comparator Or Baseline	N/A (Characterization of the compound itself)
Quantified Difference	Indicates conversion from neutral 6,8-diketo to 6-enolate-8-keto structure (pKa1 = 8.6).
Conditions	15N NMR analysis in aqueous solution at varying pH.

Why This Matters

This provides confidence in the chemical identity and isotopic integrity of the product, which is a critical quality attribute for a reference standard used in quantitative mass spectrometry.

• [1] Cho, B.P., et al. (1990). Nitrogen-15 nuclear magnetic resonance studies on the tautomerism of 8-hydroxy-2'-deoxyguanosine, 8-hydroxyguanosine, and other C8-substituted guanine nucleosides. Journal of the American Chemical Society, 112(19), 6840-6846. DOI: 10.1021/ja00175a014 View Source

8-Hydroxy Guanosine-13C,15N2: Key Applications

LC-MS/MS Method Development for RNA Damage

8-Hydroxy Guanosine-13C,15N2 is the essential internal standard for developing and validating highly sensitive and specific LC-MS/MS assays for quantifying 8-OHG in biological matrices. Its use enables the precise correction for matrix effects and ion suppression, as demonstrated by the achievement of near-quantitative recovery and sub-femtomole limits of detection in validated methods [1].

Clinical Cohort Studies of Oxidative Stress

The compound enables the accurate quantification of urinary 8-OHG in large-scale clinical studies. This is critical for investigating the role of RNA oxidation in diseases such as colorectal cancer, where a 44% increase in urinary 8-OHG levels has been observed in patient cohorts [1]. The high precision of the method (inter-day CV 0.6–1.2%) ensures that subtle but biologically significant differences between study groups can be reliably detected [1].

Cross-Species Oxidative Stress Studies

For studies comparing oxidative stress markers across different species or models, the specificity of 8-OHG as a general oxidative stress marker (r = -0.97 correlation with lifespan) makes its accurate quantification paramount [2]. The labeled standard ensures that these cross-species measurements are free from matrix-specific interference, allowing for valid and reproducible comparative analyses.

Non-Urinary Matrix Analysis (CSF, Tissue)

While much data exists for urine, the compound is equally critical for the challenging quantification of 8-OHG in other matrices like cerebrospinal fluid (CSF) [3] or tissue homogenates, where analyte concentrations are often extremely low and matrix effects are severe. The stable isotope-labeled internal standard is a prerequisite for achieving the necessary sensitivity and accuracy in these complex samples.

Application

Selection Property

Validation Focus

LC-MS/MS method development for RNA damage

Co-eluting stable isotope IS (+3 Da)

Matrix effect correction and recovery in research matrices

Human cohort oxidative stress biomarker studies

High inter-day precision (0.6–1.2% CV)

Reproducible quantification in urine research matrices

Cross-species oxidative stress research

RNA-specific 8-OHG selectivity

Correlation with lifespan endpoints across species

Non-urinary matrix analysis (CSF, tissue)

Compensation for severe matrix effects

Sensitivity and accuracy in low-concentration research samples

• [1] Guo, C., et al. (2020). 8-Hydroxyguanosine as a possible RNA oxidative modification marker in urine from colorectal cancer patients: Evaluation by ultra performance liquid chromatography-tandem mass spectrometry. Journal of Chromatography B, 1136, 121931. DOI: 10.1016/j.jchromb.2019.121931 View Source
• [2] Svoboda, P., et al. (2006). Urinary 8-hydroxyguanine may be a better marker of oxidative stress than 8-hydroxydeoxyguanosine in relation to the life spans of various species. Antioxidants & Redox Signaling, 8(5-6), 985-992. DOI: 10.1089/ars.2006.8.985 View Source
• [3] Measurement of 8-oxo-7,8-dihydro-2′-deoxyguanosine and 8-oxo-7,8-dihydro-guanosine in cerebrospinal fluid by ultra performance liquid chromatography–tandem mass spectrometry. (2017). View Source